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Compound of Interest

Compound Name: 2-Chlorobenzyl chloride

Cat. No.: B057291 Get Quote

An In-depth Technical Guide to 2-Chlorobenzyl chloride (CAS 611-19-8)

Introduction
2-Chlorobenzyl chloride, with the CAS number 611-19-8, is a significant chemical

intermediate in various industrial applications.[1] Its chemical structure, featuring a

chloromethyl group and a chlorine atom on the benzene ring, imparts a dual reactivity that

makes it a versatile building block in organic synthesis.[1] This guide provides a comprehensive

overview of its properties, synthesis, applications, and safety protocols, tailored for

researchers, scientists, and professionals in drug development.

This compound is instrumental in the synthesis of numerous active pharmaceutical ingredients

(APIs), agrochemicals like pesticides and herbicides, and colorants for dyes and pigments.[1]

[2][3] Its role as a precursor in the production of the herbicide Clomazone and various

pharmaceuticals underscores its importance in both agriculture and medicine.[2]

Physicochemical Properties
2-Chlorobenzyl chloride is a colorless to slightly yellow liquid with a pungent odor.[4][5] It is

characterized by its insolubility in water and its sensitivity to moisture and heat.[6][7] A

summary of its key physicochemical properties is presented below.
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Property Value Reference

CAS Number 611-19-8 [6]

Molecular Formula C₇H₆Cl₂ [6][8]

Molecular Weight 161.03 g/mol [4][6]

Physical State Liquid [6]

Color Colorless to slightly yellow [5][6]

Melting Point -13 °C [5]

Boiling Point 213-214 °C (lit.) [5][9]

Density 1.274 g/mL at 25 °C (lit.) [5][9]

Refractive Index (n20/D) 1.559 (lit.) [5]

Vapor Pressure 3 mm Hg (at 84 °C) [5]

Flash Point 180 °F [5]

Water Solubility Insoluble [5][7]

LogP 3.32 (at 25°C and pH 6.4) [5]

Spectroscopic Data
Spectroscopic analysis is crucial for the identification and characterization of 2-Chlorobenzyl
chloride. Key spectral data are summarized below.
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Technique Data Highlights Reference

¹H NMR

Spectrum available. Key shifts

can be assigned to aromatic

and benzylic protons.

[4][10]

¹³C NMR
Spectrum available for

structural confirmation.
[10]

IR

FTIR spectra are available,

showing characteristic peaks

for aromatic C-H and C-Cl

bonds.

[4]

Mass Spectrometry

GC-MS data is available for

molecular weight confirmation

and fragmentation analysis.

[4]

Synthesis and Experimental Protocols
The synthesis of 2-Chlorobenzyl chloride is most commonly achieved through the

chlorination of 2-chlorotoluene. This process can be initiated by radical initiators or

photochemical means.

Experimental Protocol: Synthesis via Chlorination of 2-
Chlorotoluene
This protocol describes a common laboratory-scale synthesis of 2-Chlorobenzyl chloride.

Materials and Equipment:

Three-necked round-bottom flask

Reflux condenser

Gas inlet tube

Mercury immersion lamp (or a 500-watt photolamp)
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Heating bath

Wash bottles with concentrated sulfuric acid

2-chlorotoluene

Gaseous chlorine

Sodium hydrogen carbonate

Magnesium sulfate

20-cm Vigreux column for distillation

Procedure:

Setup: Assemble the three-necked flask with the gas inlet tube, reflux condenser, and the

immersion lamp. Ensure the setup is dry.

Drying Chlorine: Pass the gaseous chlorine through a wash bottle containing concentrated

sulfuric acid to dry the gas.[9] Use safety wash bottles on either side.[9]

Reaction: Heat the 2-chlorotoluene in the flask to its boiling point using a heating bath.[9]

Chlorination: Introduce a vigorous stream of dried chlorine gas into the boiling 2-

chlorotoluene.[9] Irradiate the mixture with the lamp to facilitate the reaction.[9]

Monitoring: Continue the chlorination until the calculated increase in weight is achieved or

the liquid temperature reaches an empirically determined point (e.g., 205°C).[9] Ensure no

chlorine gas passes through the condenser.[9]

Work-up: Allow the reaction mixture to cool. Add a small amount of sodium hydrogen

carbonate to neutralize any acidic byproducts.[9]

Purification: Wash the mixture with water, dry it with magnesium sulfate, and then fractionally

distill it under vacuum using a Vigreux column.[9] For a high-purity product, a second

fractionation with narrower collection limits is recommended.[9]
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Yield: This method can achieve a yield of up to 85%.[9]

Setup: Assemble dry three-necked flask with condenser, gas inlet, and lamp.

Charge flask with 2-chlorotoluene and heat to boiling.

Introduce dried chlorine gas while irradiating with UV light.

Monitor reaction progress (weight gain or temperature).

Cool the reaction mixture.

Neutralize with sodium hydrogen carbonate.

Wash with water and dry with magnesium sulfate.

Purify by vacuum distillation.

Collect pure 2-Chlorobenzyl chloride.

Click to download full resolution via product page
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Caption: Experimental workflow for the synthesis of 2-Chlorobenzyl chloride.

Chemical Reactivity and Applications
The reactivity of 2-Chlorobenzyl chloride is centered around the benzylic chloride, which is

susceptible to nucleophilic substitution reactions. This allows for the introduction of the 2-

chlorobenzyl group into various molecules.[2]

Key Applications:

Pharmaceuticals: It is a crucial intermediate in the synthesis of several APIs.[1][2] For

example, it is a precursor for antifungal agents like Econazole and antihistamines.[3][5]

Agrochemicals: The compound is essential for producing pesticides and herbicides.[2][3] A

notable application is in the synthesis of the herbicide Clomazone.[2][5]

Dyes and Pigments: It is used in the manufacturing of various colorants for textiles, plastics,

and coatings.[2][3]

Organic Synthesis: It serves as a general-purpose reagent for introducing the 2-chlorobenzyl

moiety in research and development.[3]
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Caption: Logical relationship of 2-Chlorobenzyl chloride as a chemical intermediate.

Safety and Toxicology
2-Chlorobenzyl chloride is classified as a hazardous substance and requires careful handling.

[11] It is harmful if swallowed, inhaled, or in contact with skin.[11][12]

GHS Hazard Statements:

H302: Harmful if swallowed[4][12]

H312: Harmful in contact with skin[4]

H314: Causes severe skin burns and eye damage[4]

H315: Causes skin irritation[4]
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H317: May cause an allergic skin reaction[4][12]

H319: Causes serious eye irritation[12]

H332: Harmful if inhaled[4]

H335: May cause respiratory irritation[12]

H410: Very toxic to aquatic life with long-lasting effects[12]

Handling and Personal Protective Equipment (PPE):

Engineering Controls: Use only in a well-ventilated area or under a chemical fume hood.[12]

Personal Protection: Wear protective gloves, clothing, and eye/face protection.[12]

Handling Precautions: Avoid all personal contact, including inhalation. Do not eat, drink, or

smoke when using this product.[11][12] Keep containers securely sealed when not in use.

[11]

Storage: Store in a well-ventilated place and keep the container tightly closed.[12] It should

be stored at 2-8°C.[5]

First Aid Measures:

Inhalation: Remove the person to fresh air and keep them comfortable for breathing.[4][12]

Seek medical attention if you feel unwell.[4]

Skin Contact: Immediately remove contaminated clothing and wash the skin with plenty of

water.[4]

Eye Contact: Rinse cautiously with water for several minutes.[12] Remove contact lenses if

present and easy to do. Continue rinsing.[12]

Ingestion: Rinse mouth. Do NOT induce vomiting.[4] Seek immediate medical attention.

Conclusion
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2-Chlorobenzyl chloride is a cornerstone intermediate in the chemical industry, with

significant contributions to pharmaceuticals, agrochemicals, and material science. Its versatile

reactivity, coupled with well-established synthesis routes, ensures its continued importance.

However, its hazardous nature necessitates strict adherence to safety protocols to mitigate

risks to personnel and the environment. This guide provides the foundational technical

information required for its safe and effective use in a research and development setting.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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